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Compound of Interest

Compound Name: (R)-3-Octanol

Cat. No.: B8807877 Get Quote

Essential Safety and Handling Guide for (R)-3-
Octanol
For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical reagents is paramount. This guide provides immediate, essential

safety and logistical information for (R)-3-Octanol, outlining operational procedures and

disposal plans to ensure a safe laboratory environment.

Chemical and Physical Properties
A fundamental understanding of (R)-3-Octanol's properties is crucial for its safe handling.
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Property Value Source(s)

Molecular Formula C₈H₁₈O [1]

Molecular Weight 130.23 g/mol [1][2]

Appearance Colorless liquid [1]

Odor
Sweet, nutty, warm,

herbaceous
[1]

Boiling Point 174-176 °C [1][3]

Melting Point -45 °C [1]

Flash Point 67 - 68 °C (152.6 - 154.4 °F) [1]

Density 0.818 - 0.82 g/mL at 25 °C [1]

Vapor Pressure ~1 mmHg at 20 °C [1]

Solubility Soluble in alcohol and ether [1]

Hazard Classification
(R)-3-Octanol is classified as a hazardous substance. The following table outlines its hazard

statements according to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS).

Hazard Class Hazard Statement

Skin Irritation (Category 2) H315: Causes skin irritation.[3][4]

Eye Irritation (Category 2A) H319: Causes serious eye irritation.[2][3][4]

Specific Target Organ Toxicity, Single Exposure

(Category 3), Respiratory System
H335: May cause respiratory irritation.[2][3]

Flammable Liquids (Category 4) H227: Combustible liquid.[2]

Personal Protective Equipment (PPE)
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A thorough risk assessment should be conducted before handling (R)-3-Octanol to determine

the appropriate PPE. The following are general recommendations.[1]

Protection Type Specification Source(s)

Eye Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved safety

goggles are mandatory.

[1][2]

Hand Protection

Handle with chemically

resistant gloves (e.g., Nitrile

rubber, 0.4 mm). Gloves must

be inspected prior to use.

[1][2]

Skin and Body Protection

Wear appropriate protective

clothing, such as an

impervious lab coat, to prevent

skin exposure.

[1][5]

Respiratory Protection

If a risk assessment indicates

the need, use a full-face

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges. If the respirator is

the sole means of protection,

use a full-faced supplied air

respirator.

[2][3]

Safe Handling and Storage Workflow
The following diagram illustrates the standard workflow for the safe handling of (R)-3-Octanol
in a laboratory setting.
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Workflow for Safe Handling of (R)-3-Octanol

Preparation

Handling

Cleanup & Disposal

Review SDS

Don PPE

Prepare Work Area

Dispense Chemical

Perform Experiment

Segregate Waste

Store Waste

Dispose Waste

Decontaminate Area

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of (R)-3-Octanol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b8807877?utm_src=pdf-body-img
https://www.benchchem.com/product/b8807877?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8807877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures: First-Aid Measures
In the event of an emergency, prompt and appropriate action is critical.

Exposure Route First-Aid Measure Source(s)

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[1][2][4]

Skin Contact

Immediately wash with plenty

of soap and water. If skin

irritation occurs, get medical

advice/attention. Remove

contaminated clothing and

wash before reuse.

[1][2][6]

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Consult a

physician.

[2][3][6]

Ingestion

DO NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[2][3]

Accidental Release Measures
In case of a spill or release, follow these procedures:

Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation and remove all sources of ignition.[1][3]
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Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the product enter drains.[1][3]

Methods for Cleaning Up: Contain the spillage and then collect it with an electrically

protected vacuum cleaner or by wet-brushing. Place the collected material in a suitable

container for disposal according to local regulations.[1][3]

Disposal Plan
The proper disposal of (R)-3-Octanol is crucial to prevent environmental contamination and

ensure regulatory compliance.

Step-by-Step Disposal Procedure:

Waste Identification and Segregation: Clearly label all containers with "(R)-3-Octanol
Waste".[5] Segregate this waste from other chemical wastes, especially strong oxidizing

agents, to prevent hazardous reactions.[5]

Waste Collection and Storage: Collect (R)-3-Octanol waste in a designated, properly sealed,

and chemically resistant container.[5] Store the waste container in a cool, dry, and well-

ventilated area away from ignition sources.[5][7] Keep the container tightly closed.[5]

Disposal Method:

Professional Disposal Service: The recommended method is to contact a licensed

hazardous waste disposal company.[5]

Incineration: This combustible material may be burned in a chemical incinerator equipped

with an afterburner and scrubber by a licensed facility.[5]

Do Not Pour Down the Drain: (R)-3-Octanol should not be disposed of down the sink.[5]

Empty Container Disposal:

Empty containers of (R)-3-Octanol must also be disposed of according to official regulations.

Rinsate from cleaning these containers may be considered hazardous waste and should be

collected and disposed of properly.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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